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Compound of Interest

Compound Name: Antide

Cat. No.: B053475 Get Quote

Essential Safety and Handling Guide for Antide
For researchers, scientists, and drug development professionals, ensuring safe handling of all

laboratory chemicals is paramount. This guide provides essential, immediate safety and

logistical information for the handling of Antide, a third-generation gonadotropin-releasing

hormone receptor (GnRHR) antagonist. The following procedural guidance is designed to be a

preferred source for laboratory safety and chemical handling, fostering a culture of safety and

trust.

Chemical Identification and Properties

A clear understanding of the substance is the first step in safe handling.
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Property Value

Synonyms Antide acetate, Iturelix, Orf 23541

Molecular Formula C82H108ClN17O14 • C2H4O2[1]

Molecular Weight 1651.3 g/mol [1]

Appearance Lyophilized white powder[2]

Solubility Soluble in DMSO and Ethanol[1]

Storage

Store desiccated below -20°C.[2][3] Upon

reconstitution, store at 4°C for 2-7 days and for

longer-term storage, below -18°C.[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure. While specific quantitative data

such as occupational exposure limits and glove breakthrough times for Antide are not readily

available, a conservative approach using high-quality protective equipment is mandatory.
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PPE Category Recommendation Rationale

Hand Protection
Double-gloving with nitrile

gloves is recommended.[4]

Provides a barrier against skin

contact. Regularly inspect

gloves for any signs of

degradation or puncture.

Eye Protection
Chemical splash goggles or a

face shield.

Protects eyes from splashes of

the reconstituted solution or

airborne particles of the

lyophilized powder.

Body Protection
A fully buttoned lab coat,

preferably with knit cuffs.

Prevents contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator

may be necessary if there is a

risk of aerosol generation and

engineering controls are not

sufficient.

To be used based on a risk

assessment of the specific

procedure.

Glove Compatibility for Acetates

While specific data for Antide is unavailable, general guidance for handling acetates can

inform glove selection.
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Glove Material Ethyl Acetate Rating General Recommendation

Butyl Fair[5]
Offers good resistance to a

wide range of chemicals.

Natural Rubber/Latex Good[5]
May cause allergic reactions in

some individuals.

Neoprene Good[5]
A synthetic rubber with good

chemical resistance.

Nitrile Fair[5]

A common choice for

laboratory use, providing a

good balance of protection and

dexterity.

Experimental Protocols: Safe Handling and Disposal
Adherence to strict protocols is essential for minimizing risk and ensuring a safe laboratory

environment.

Standard Operating Procedure for Handling Antide
This protocol outlines the step-by-step process for safely handling Antide in a laboratory

setting.

Preparation:

Designate a specific area for handling Antide.

Ensure a calibrated analytical balance, chemical fume hood, and necessary handling

equipment are available and functioning correctly.

Verify that an eyewash station and safety shower are accessible and unobstructed.[4]

Personal Protective Equipment (PPE) Donning:

Put on a lab coat, ensuring it is fully buttoned.
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Don chemical splash goggles.

Wear two pairs of nitrile gloves.

Weighing and Reconstitution:

Perform all manipulations of the lyophilized powder within a chemical fume hood to

minimize inhalation risk.[4]

Carefully weigh the desired amount of Antide.

Reconstitute the lyophilized powder by adding sterile water or another appropriate solvent

as per the research protocol.[2][3] Handle the reconstituted solution with the same level of

precaution as the powder.

Post-Handling:

Decontaminate all surfaces and equipment used in the handling process.

Dispose of all contaminated disposable materials as hazardous waste.

Remove PPE in the reverse order of donning, being careful to avoid self-contamination.

Wash hands thoroughly with soap and water after removing gloves.

Spill Decontamination Protocol
In the event of a spill, a swift and organized response is crucial to contain the hazard and

mitigate exposure.

Immediate Response:

Alert others in the vicinity of the spill.[6]

Evacuate the immediate area if necessary.

If the spill is flammable, remove all ignition sources.[6]

Containment and Cleanup:
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Wearing appropriate PPE, contain the spill using absorbent pads or other suitable

materials.[7][8]

For liquid spills, cover with absorbent material, working from the outside in.[9]

For powder spills, gently cover with a damp cloth or paper towel to avoid creating dust.[10]

Carefully collect the absorbed material and any contaminated debris into a designated

hazardous waste container.[6][8]

Decontamination:

Clean the spill area with a suitable laboratory detergent and water.[7]

For highly toxic substances, the rinse water should also be collected as hazardous waste.

[9]

Reporting and Restocking:

Report the spill to the laboratory supervisor or safety officer.[6]

Restock any spill kit supplies that were used.[9]

Disposal Plan
Proper disposal of Antide and associated waste is a critical component of the safety protocol.

Waste Segregation: All disposable items that have come into contact with Antide, including

gloves, pipette tips, and absorbent materials, must be segregated as hazardous chemical

waste.[4]

Containerization: Collect all Antide waste in clearly labeled, sealed, and puncture-resistant

containers.[10]

Disposal Route: Dispose of the hazardous waste through an approved institutional or

commercial waste disposal program in accordance with local, state, and federal regulations.

Do not dispose of Antide waste down the drain or in the regular trash.[4]
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Visual Workflow Guides
The following diagrams provide a visual representation of the key operational workflows for

handling Antide safely.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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